Cas no 62021-39-0 (2-Cyclobutene-1-carbonitrile, 1,3-dimethyl-)

• Product name: 2-Cyclobutene-1-carbonitrile, 1,3-dimethyl-
• CAS No: 62021-39-0
• MF: C₇H₉N
• MW: 107.153061628342
• CID: 460477
• PubChem ID: 23264401

2-Cyclobutene-1-carbonitrile, 1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobutene-1-carbonitrile, 1,3-dimethyl-
• 1,3-dimethylcyclobut-2-ene-1-carbonitrile
• DTXSID90631827
• 62021-39-0

• Inchi： InChI=1S/C7H9N/c1-6-3-7(2,4-6)5-8/h3H,4H2,1-2H3
• InChI Key： QMGWDNJEAWVNOZ-UHFFFAOYSA-N
• SMILES： CC1=CC(C1)(C)C#N

Computed Properties

• Exact Mass: 107.07357
• Monoisotopic Mass: 107.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79